1-(5-{1-[(2,6-dimethylpyrimidin-4-yl)carbonyl]piperidin-4-yl}-4-ethyl-4H-1,2,4-triazol-3-yl)-N,N-dimethylmethanamine

• IUPAC Name: [4-[5-[(dimethylamino)methyl]-4-ethyl-1,2,4-triazol-3-yl]piperidin-1-yl]-(2,6-dimethylpyrimidin-4-yl)methanone
• InChI: InChI=1S/C19H29N7O/c1-6-26-17(12-24(4)5)22-23-18(26)15-7-9-25(10-8-15)19(27)16-11-13(2)20-14(3)21-16/h11,15H,6-10,12H2,1-5H3
• InChI Key: WXHOAKZHNRQRMP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1C2CCN(CC2)C(=O)C3=NC(=NC(=C3)C)C)CN(C)C
• Molecular Formula: C19H29N7O
• Molecular Weight: 371.5 g/mol

Description

Heterocyclic compounds, including pyrimidine, triazoles, and piperidine derivatives, are of significant interest due to their diverse chemical reactions and properties, which allow for their application in various fields, including medicinal chemistry. The synthesis and analysis of these compounds involve complex chemical reactions, providing insights into their molecular structures, chemical reactivity, and physical and chemical properties.

Synthesis Analysis

The synthesis of related heterocyclic compounds often involves multi-component reactions, such as the one-pot synthesis reported for 4-aryl-6-alkylamino/piperidinyl-1,3,5-triazine-2-amines, utilizing microwave irradiation for efficiency (Sadek et al., 2023). Another example includes the synthesis of 3-[(6-chloropyridin-3-yl)methyl]-6-substituted-6,7-dihydro-3H-1,2,3-triazolo[4,5-d]-pyrimidin-7-imines, showcasing a multi-step sequence to achieve the desired cyclization products (Chen & Shi, 2008).

Molecular Structure Analysis

Structural characterization of similar compounds, such as 4,6-dimethylisothiazolo[5,4-b]pyridin-3(2H)-one and its derivatives, demonstrates the complexity of their molecular architecture, with detailed analysis using X-ray crystallography (Karczmarzyk & Malinka, 2004).

Chemical Reactions and Properties

The chemical reactivity of these compounds is highlighted in studies like the synthesis of certain new 1,2,4-triazolo[1,5-alpha]pyrimidines, indicating potential applications as antihypertensive agents due to specific chemical modifications (Bayomi et al., 1999).

Physical Properties Analysis

The physical properties of heterocyclic compounds are closely related to their molecular structure, with studies on compounds like ethyl (E)-3-[2-amino-4,6-bis(dimethylamino)pyrimidin-5-yl]-2-cyanoacrylate showcasing the impact of molecular conformation on their physical state and stability (Trilleras et al., 2008).

Chemical Properties Analysis

The chemical properties, including reactivity and binding behavior, are explored through studies on complexes with 4,6-dimethyl-1,2,3-triazolo[4,5-d]-pyrimidin-5,7-dionato and bipyrimidine, providing insights into the versatile binding behavior and supramolecular architectures formed (Maldonado et al., 2009).

Scientific Research Applications

• Chemical Synthesis and Transformations : Research on similar compounds shows advancements in chemical synthesis techniques. For instance, diethylamine and triethylamine have been used as sources for two-carbon components in reverse azadiene synthesis with dimethylpyrimido-triazinediones, leading to the formation of various heterocyclic compounds (S. V. Shorshnev et al., 1990). Additionally, the synthesis of novel benzodifuranyl compounds derived from visnaginone and khellinone has been reported to show significant anti-inflammatory and analgesic properties (A. Abu‐Hashem et al., 2020).

• Pharmacological Applications : Some derivatives of related compounds have been synthesized and tested for their antihypertensive activity, showing promising results (S. M. Bayomi et al., 1999). Furthermore, a study on the synthesis of bicyclic triazolone and triazine dione derivatives with fluoro-phenylpiperidine groups reported significant 5-HT2 antagonist activity, highlighting their potential in pharmacological applications (Yoshifumi Watanabe et al., 1992).

• Antimicrobial and Anticancer Properties : Research has been conducted on the synthesis of compounds like [N-methyl-3t-alkyl-2r,6c-diarylpiperidin-4-ylidine]-5′-methylthiazolidine-4-ones, which have been characterized for their antimicrobial activities (S. Prakash et al., 2013). Another study on pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents indicates the potential of these compounds in cancer treatment and inflammation management (A. Rahmouni et al., 2016).

• Crystal Engineering and Supramolecular Chemistry : The use of similar compounds in crystal engineering and supramolecular chemistry has been explored. For instance, the study of surrogates of 2,2′-Bipyridine designed to chelate Ag(I) and create metallotectons for engineering hydrogen-bonded crystals exemplifies this application (A. Duong et al., 2011).

• Polyamide Synthesis : Research has also focused on synthesizing polyamides containing various compounds, demonstrating the versatility of these compounds in creating new materials with potential applications (M. Hattori et al., 1979).